Cas no 20608-91-7 (methyl 4-(thiophen-3-yl)benzoate)

methyl 4-(thiophen-3-yl)benzoate structure
20608-91-7 structure
Product Name:methyl 4-(thiophen-3-yl)benzoate
CAS No:20608-91-7
Molecular Formula:C12H10O2S
Molecular Weight:218.2716
MDL:MFCD05863312
CID:88202
PubChem ID:24883466

methyl 4-(thiophen-3-yl)benzoate Properties

Names and Identifiers

    • Methyl 4-(3-thienyl)benzoate
    • 4-(THIOPHEN-3-YL)BENZOIC ACID METHYL ESTER
    • Methyl 4-thien-3-ylbenzoate
    • methyl 4-thiophen-3-ylbenzoate
    • 4-(thien-3-yl)benzoic acid methyl ester
    • 4-thiophen-3-yl-benzoic acid methyl ester
    • Methyl 4-(thien-3-yl)benzoate
    • Methyl 4-(thiophen-3-yl)benzoate
    • AKOS004114087
    • MFCD05863312
    • NTBKCEONBLOPPY-UHFFFAOYSA-N
    • F6782-3819
    • methyl (4-thien-3-yl)benzoate
    • Benzoic acid, 4-(3-thienyl)-, methyl ester
    • J-013463
    • AS-9599
    • Methyl 4-(3-thienyl)benzoate, 97%
    • CS-0316358
    • 20608-91-7
    • AQ-405/11540091
    • F83653
    • DTXSID10399654
    • BB 0222691
    • MDL: MFCD05863312
    • InChIKey: NTBKCEONBLOPPY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H10O2S/c1-14-12(13)10-4-2-9(3-5-10)11-6-7-15-8-11/h2-8H,1H3
    • SMILES: COC(=O)C1=CC=C(C=C1)C2=CSC=C2

Computed Properties

  • Exact Mass: 218.04000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 218.04
  • Heavy Atom Count: 15
  • Complexity: 222
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • LogP: 3.20170
  • PSA: 54.54000
  • Refractive Index: 1.584
  • Boiling Point: 310.8°Cat760mmHg
  • Melting Point: 160-164 °C (lit.)
  • Flash Point: 141.8°C
  • Color/Form: White crystalline powder
  • Solubility: Not determined
  • Density: 1.198

methyl 4-(thiophen-3-yl)benzoate Security Information

  • Symbol: GHS05 GHS07
  • WGK Germany:3
  • Safety Instruction: 26-39
  • Risk Phrases:R22; R41
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Risk Phrases: 22-41
  • Signal Word:Danger

methyl 4-(thiophen-3-yl)benzoate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 4-(thiophen-3-yl)benzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002AZM-100mg
Benzoic acid, 4-(3-thienyl)-, methyl ester
20608-91-7 98%
100mg
$47.00
A2B Chem LLC
AB06754-100mg
Benzoic acid, 4-(3-thienyl)-, methyl ester
20608-91-7 95+%
100mg
$41.00 2024-04-20
Aaron
AR002B7Y-100mg
Benzoic acid, 4-(3-thienyl)-, methyl ester
20608-91-7 98%
100mg
$25.00
abcr
AB206442-1 g
Methyl 4-(3-thienyl)benzoate, 97%; .
20608-91-7 97%
1g
€148.20 2023-05-06
Alichem
A019096056-10g
Methyl 4-(3-thienyl)benzoate
20608-91-7 95%
10g
$452.55 2023-09-02
Ambeed
A397289-100mg
Methyl 4-(3-thienyl)benzoate
20608-91-7 98%
100mg
$28.0 2024-07-28
Apollo Scientific
OR16911-1g
Methyl 4-(thien-3-yl)benzoate
20608-91-7
1g
£55.00 2024-05-22
Chemenu
CM277690-10g
Methyl 4-(3-thienyl)benzoate
20608-91-7 95%
10g
$403
eNovation Chemicals LLC
Y1234620-1g
Benzoic acid, 4-(3-thienyl)-, methyl ester
20608-91-7 97%
1g
$150 2024-06-07
Life Chemicals
F6782-3819-2μmol
methyl 4-(thiophen-3-yl)benzoate
20608-91-7
2μmol
$57.0 2023-09-07

methyl 4-(thiophen-3-yl)benzoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:20608-91-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:20608-91-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

methyl 4-(thiophen-3-yl)benzoate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:20608-91-7)methyl 4-(thiophen-3-yl)benzoate
A879537
Purity:99%/99%
Quantity:5g/10g
Price($):359.0/648.0